Cas no 874806-50-5 (5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

5-{4-(4-Methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is a structurally complex sulfonamide derivative featuring a tetrahydropyrimidinedione core. Its key advantages include a well-defined molecular architecture, combining a piperazine moiety with a methoxyphenyl substituent, which may enhance binding affinity in pharmacological applications. The sulfonyl linkage contributes to stability and potential bioactivity, while the dimethyltetrahydropyrimidinedione scaffold offers synthetic versatility. This compound is of interest in medicinal chemistry research, particularly for exploring structure-activity relationships in targeted therapeutic agents. Its purity and consistent synthesis make it suitable for rigorous experimental studies.
5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione structure
874806-50-5 structure
Product Name:5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
CAS No:874806-50-5
MF:C17H22N4O5S
MW:394.445382595062
CID:5842872
PubChem ID:7161892
Update Time:2025-06-09

5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 5-[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl-1,3-dimethylpyrimidine-2,4-dione
    • 874806-50-5
    • REGID_for_CID_7161892
    • HMS2744B11
    • 5-((4-(4-methoxyphenyl)piperazin-1-yl)sulfonyl)-1,3-dimethylpyrimidine-2,4(1H,3H)-dione
    • AKOS024614324
    • SR-01000016793
    • VU0352367-2
    • DTXSID401332248
    • F1844-0076
    • CHEMBL1903919
    • SMR000320507
    • MLS000419696
    • SR-01000016793-1
    • 5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • Inchi: 1S/C17H22N4O5S/c1-18-12-15(16(22)19(2)17(18)23)27(24,25)21-10-8-20(9-11-21)13-4-6-14(26-3)7-5-13/h4-7,12H,8-11H2,1-3H3
    • InChI Key: QEGPMZBPZIFNJF-UHFFFAOYSA-N
    • SMILES: C1(=O)N(C)C=C(S(N2CCN(C3=CC=C(OC)C=C3)CC2)(=O)=O)C(=O)N1C

Computed Properties

  • Exact Mass: 394.13109099g/mol
  • Monoisotopic Mass: 394.13109099g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 716
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 98.8Ų

5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1844-0076-2μmol
5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
874806-50-5 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1844-0076-5μmol
5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
874806-50-5 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1844-0076-10μmol
5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
874806-50-5 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1844-0076-20μmol
5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
874806-50-5 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1844-0076-1mg
5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
874806-50-5 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1844-0076-2mg
5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
874806-50-5 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1844-0076-3mg
5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
874806-50-5 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1844-0076-4mg
5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
874806-50-5 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1844-0076-5mg
5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
874806-50-5 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1844-0076-10mg
5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
874806-50-5 90%+
10mg
$79.0 2023-05-17

Additional information on 5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 874806-50-5)

5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 874806-50-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of tetrahydropyrimidines and features a unique structural motif that includes a piperazine ring and a sulfonyl group. The presence of these functional groups imparts specific pharmacological properties that make it a valuable candidate for drug development.

The chemical structure of 5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is characterized by a central tetrahydropyrimidine core with two methyl groups at the 1 and 3 positions. The 5-position is substituted with a sulfonyl group linked to a piperazine ring, which itself is substituted with a 4-methoxyphenyl group. This intricate arrangement of functional groups contributes to the compound's high affinity for specific biological targets and its potential as a therapeutic agent.

Recent research has focused on the pharmacological properties of 5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in neurological disorders and cancer. For instance, it has been reported to inhibit the activity of phosphodiesterase (PDE) enzymes, which are key regulators of cyclic nucleotide signaling pathways. By modulating these pathways, the compound may offer therapeutic benefits in conditions such as Alzheimer's disease and depression.

In addition to its PDE inhibitory activity, 5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione has also shown promise as an antiproliferative agent. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines by interfering with cell cycle progression and inducing apoptosis. These findings suggest that the compound may have potential as an anticancer drug candidate.

The pharmacokinetic properties of 5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione have also been investigated. Research indicates that it has favorable absorption and distribution profiles in animal models. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. Furthermore, it demonstrates low toxicity and minimal side effects in preclinical studies, making it a promising candidate for further development.

To further understand the mechanisms of action of 5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione, researchers have conducted molecular docking studies and in vitro assays. These studies have provided insights into the interactions between the compound and its target proteins. For example, molecular docking simulations have revealed that the sulfonyl group plays a crucial role in forming hydrogen bonds with key residues in the active site of PDE enzymes. This interaction contributes to the high affinity and selectivity of the compound for its target.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione in human subjects. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. The compound has been well-tolerated by patients at various dose levels with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 874806-50-5) is a promising compound with diverse pharmacological activities. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for drug development in various therapeutic areas. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD